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Compound of Interest

Compound Name: Dinitrogen tetroxide

Cat. No.: B077658

This guide provides essential troubleshooting and safety information for researchers, scientists,
and drug development professionals working with dinitrogen tetroxide (N20a4). The following
guestion-and-answer format addresses specific hazards and procedural queries to ensure safe
laboratory operations.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: What is dinitrogen tetroxide and what are its primary
hazards?

Dinitrogen tetroxide (N20a), also known as nitrogen tetroxide, is a powerful oxidizer that
exists in an equilibrium mixture with nitrogen dioxide (NOz2).[1][2] It is a highly toxic and
corrosive substance.[3][4] The liquid is typically reddish-brown due to the presence of NOz, and
it has a sharp, unpleasant odor.[1][5]

The primary hazards are:

» High Acute Toxicity: Inhalation is the primary route of exposure and can be fatal.[4][6] Vapors
cause severe irritation to the eyes and respiratory tract, which can lead to delayed-onset
pulmonary edema (fluid in the lungs) even if initial symptoms are mild.[7][8]

o Severe Corrosivity: Direct contact with the liquid or its concentrated vapors causes severe
burns to the skin and eyes.[4][6][7]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b077658?utm_src=pdf-interest
https://www.benchchem.com/product/b077658?utm_src=pdf-body
https://www.benchchem.com/product/b077658?utm_src=pdf-body
https://www.benchchem.com/product/b077658?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrogen-oxide-_N2O4
https://en.wikipedia.org/wiki/Dinitrogen_tetroxide
https://kids.kiddle.co/Dinitrogen_tetroxide
https://www.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/dinitrogen-tetroxide/dinitrogen-tetroxide-mixed-oxides-of-nitrogen-english.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrogen-oxide-_N2O4
https://downloads.regulations.gov/EPA-HQ-OAR-2021-0836-0031/attachment_10.pdf
https://www.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/dinitrogen-tetroxide/dinitrogen-tetroxide-mixed-oxides-of-nitrogen-english.pdf
https://www.holstongases.com/wp-content/uploads/Holstonnitrogen-dioxide-no2-and-n2o4-safety-data-sheet-sds-p4633_Revisited.pdf
https://wwwn.cdc.gov/tsp/mmg/mmgdetails.aspx?mmgid=394&toxid=69
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0930&p_version=1&p_lang=en
https://www.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/dinitrogen-tetroxide/dinitrogen-tetroxide-mixed-oxides-of-nitrogen-english.pdf
https://www.holstongases.com/wp-content/uploads/Holstonnitrogen-dioxide-no2-and-n2o4-safety-data-sheet-sds-p4633_Revisited.pdf
https://wwwn.cdc.gov/tsp/mmg/mmgdetails.aspx?mmgid=394&toxid=69
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

» Strong Oxidizer: It may cause or intensify fire and can form explosive mixtures with
combustible materials, organic chemicals, or reducing agents like hydrazine.[2][4][6]

» Water Reactivity: It reacts with water or moisture to form corrosive nitric acid and nitric oxide.
[9][10]

Q2: What are the regulated occupational exposure limits
for dinitrogen tetroxide?

Exposure limits are typically defined for nitrogen dioxide (NO:z), with which N20Oa is in
equilibrium.[1][2] Adherence to these limits is critical to prevent adverse health effects.

Parameter Value (ppm) **Value (mg/m?3) ** Agency/Organization
TLV-TWA (8-hr) 0.2 ppm 5.6 mg/m? ACGIH[11]

TLV-STEL (15-min) 5 ppm 9.4 mg/m3 ACGIH[12]
PEL-Ceiling 5 ppm 9 mg/m3 OSHA[12][13]
REL-STEL (15-min) 1 ppm 1.8 mg/m3 NIOSH[11][12]

IDLH 20 ppm - NIOSH[12]

Table 1: Occupational
Exposure Limits for
Nitrogen Dioxide
(NO2)

Q3: What personal protective equipment (PPE) is
mandatory when handling N204?

A comprehensive PPE strategy is essential. The following must be worn:

» Respiratory Protection: A self-contained breathing apparatus (SCBA) or a supplied-air

respirator with a full facepiece is required.[7][9][14] Standard air-purifying respirators are not
sufficient.
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Eye and Face Protection: Vapor-proof goggles and a face shield are necessary to protect
against splashes and vapors.[6][15]

Skin Protection: Acid-resistant gloves and full acid-resistant protective clothing are required
to prevent skin contact.[4][6]

Footwear: Leather or other appropriate safety shoes should be worn when handling
cylinders.[6]

Q4: How should | properly store dinitrogen tetroxide?

Proper storage is critical to prevent accidental releases or reactions.

Location: Store in a cool, dry, well-ventilated, and locked area, separate from all other
chemicals.[4][5][11] The storage location should be a fireproof place.[4]

Incompatible Materials: Keep N20a4 segregated from combustible materials, organic
substances, reducing agents, alkalis, and incompatible metals such as aluminum, zinc, and
copper alloys.[4]

Cylinder Handling: Cylinders must be stored upright and securely fastened to prevent
toppling.[15] Keep valve protection caps in place.[15] Protect cylinders from physical
damage and direct sunlight.[6][11]

Ventilation: Ensure the storage area has adequate ventilation and consider gas detectors for
early leak detection.[6]

Q5: What is the correct procedure for a dinitrogen
tetroxide spill?

Immediate and correct action is crucial. The response depends on the scale of the spill. For

any spill, prioritize personnel safety.

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the area.[4]
Isolate the spill zone and approach only from upwind.[4]

Activate Alarms: Alert colleagues and activate any laboratory or building emergency alarms.
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e Don Full PPE: Before attempting any cleanup, don the full PPE ensemble, including an
SCBA.[4][15]

o Contain the Spill: Use a non-combustible absorbent material like sand, vermiculite, or chalk
to create a dike around the spill to prevent it from spreading.[5][9][16] DO NOT use
combustible absorbents like sawdust.[8]

» Vapor Suppression: Use a fine water spray or fog to help knock down the reddish-brown
vapors.[6][15] Be aware that this will create nitric acid, so containment is essential.[4] Do not
apply a direct water stream to the liquid pool or into the container.[4]

o Neutralization: Once contained, follow the detailed neutralization protocol (See Protocol 1).

o Decontamination and Disposal: All contaminated materials must be collected into sealed,
properly labeled containers for hazardous waste disposal according to institutional and local
regulations.[11][17]

Data Presentation

Property Value

Chemical Formula N204[3]

Molar Mass 92.011 g/mol [1]

Appearance Red-brown liquid or gas with a sharp,
unpleasant odor[1][5]

Boiling Point 21.15 °C (70.1 °F)[1][9]

Freezing Point -11.2 °C (11.8 °F)[2][9]

Liquid Density 1.448 g/cm3[1]

Vapor Pressure 96 kPa at 20 °CJ3]

Solubility in Water Reacts to form nitric acid and nitric oxide[1][9]

Table 2: Physical and Chemical Properties of

Dinitrogen Tetroxide
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Experimental Protocols
Protocol 1: Small-Scale Dinitrogen Tetroxide Spill
Neutralization

Objective: To safely neutralize a contained N20a spill of less than 100 mL in a laboratory fume
hood.

Materials:

Full PPE ensemble (SCBA, acid-resistant suit, gloves, face shield, goggles).

Non-combustible absorbent material (sand, vermiculite).

Neutralizing agent: 5% solution of soda ash (sodium carbonate) or lime (calcium hydroxide).

[9]

pH paper or meter.

Sealable, labeled hazardous waste containers.

Methodology:

Ensure the fume hood sash is as low as possible while still allowing safe manipulation.
o Confirm the spill is contained with non-combustible absorbent material.

e Slowly and carefully apply the 5% soda ash or lime solution to the contained spill. Avoid
splashing. The reaction may produce gas; proceed with caution.

o Continue adding the neutralizing solution until the fizzing stops.

o Check the pH of the resulting slurry with pH paper or a meter. The target pH should be
between 6.0 and 8.0. Add more neutralizing agent if necessary.

e Once neutralized, carefully scoop the absorbed material into a designated, leak-proof
hazardous waste container.[17]
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» Wipe the spill area with a damp cloth, then decontaminate the area and all equipment used
(See Protocol 2). Dispose of all cleaning materials as hazardous waste.[17]

» Report the incident to the laboratory supervisor and Environmental Health & Safety.[17]

Protocol 2: Decontamination of Equipment

Objective: To safely decontaminate laboratory equipment after potential contact with N20Oa.
Methodology:

 All decontamination procedures must be performed in a designated, well-ventilated area,
preferably a fume hood, while wearing appropriate PPE.

e The primary contaminant is often nitric acid, formed from the reaction of N2O4 with ambient
moisture.[10]

e Rinse the equipment thoroughly with copious amounts of water to remove the bulk of the
contaminant.[15]

e Wash the equipment with a dilute solution of sodium carbonate (soda ash) or another
suitable weak base to neutralize any remaining acid residue.

e Rinse the equipment again with deionized water.
» Allow the equipment to dry completely before returning to service or storage.

» Collect all rinse water and neutralizing solutions for proper hazardous waste disposal.

Visualizations
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Caption: Workflow for emergency response to a dinitrogen tetroxide spill.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b077658?utm_src=pdf-body-img
https://www.benchchem.com/product/b077658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Inhalation

Move to Fresh Air

i

Administer Oxygen
(if trained)

Personnel Exposure

Occurs

Remove Contaminated
Clothing Immediately

Flush Skin with Copious
Water (min. 15-60 min)

Eye Contact

Flush Eyes with Copious
Water (min. 15-60 min)

Hold Eyelids Open

Seek IMMEDIATE
Medical Attention
(Symptoms may be delayed)

Click to download full resolution via product page

Caption: First aid workflow for personnel exposure to dinitrogen tetroxide.
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Caption: Hierarchy of controls for mitigating dinitrogen tetroxide hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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